1-{[(Benzyloxy)amino]methyl}cycloheptane-1-carboxylic acid

• CAS No.: 828271-28-9
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol
• IUPAC Name: 1-[(phenylmethoxyamino)methyl]cycloheptane-1-carboxylic acid
• InChI: InChI=1S/C16H23NO3/c18-15(19)16(10-6-1-2-7-11-16)13-17-20-12-14-8-4-3-5-9-14/h3-5,8-9,17H,1-2,6-7,10-13H2,(H,18,19)
• InChI Key: KSOXWDPEHSNUAB-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)(CNOCC2=CC=CC=C2)C(=O)O

Description

1-{[(Benzyloxy)amino]methyl}cycloheptane-1-carboxylic acid is a useful research compound. Its molecular formula is C16H23NO3 and its molecular weight is 277.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 1-(benzyloxyimino-methyl)-cycloheptanecarboxylic acid (4.44 g, 16.1 mmol) in methanol (200 mL) at 0° C. under an argon atmosphere was added a trace amount of methyl orange. A solution of saturated methanolic HCl was added until a persistent red color was observed. Sodium cyanoborohydride (1.3 g, 20.9 mmol) was added portionwise alternately with methanolic HCl to maintain the red color. The reaction mixture was maintained at 0° C. for an additional 2 h and the volatiles were removed in vacuo to yield the title compound that was used without further purification. MH+278.